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Compound of Interest

Compound Name: SC144

Cat. No.: B2953520

Essential Safety and Handling Guide for SC144

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling SC144. Adherence to these
procedures is critical for ensuring laboratory safety and experimental integrity.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against potential exposure to SC144, which is
classified as a skin, eye, and respiratory irritant.[1] The following table summarizes the required
PPE for handling this compound.
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PPE Category Item Specification Purpose
ANSI Z87.1 compliant,  Protects eyes from
Eye & Face Protection  Safety Goggles chemical splash splashes and

goggles.[2]

aerosols.

Face Shield

To be worn over

Provides an additional
layer of protection for

the face during

safety goggles. )
procedures with a
high splash risk.[3]
) Chemical-resistant
Hand Protection Gloves

nitrile gloves.[4]

Protects hands from
direct contact with
SC144.

Double Gloving

Recommended when
handling concentrated

solutions.

Minimizes risk of
exposure in case of a
breach in the outer

glove.

Body Protection

Laboratory Coat

Flame-retardant, fully
buttoned with tight
cuffs.[2][4]

Protects skin and
personal clothing from

contamination.

Respiratory Protection

NIOSH-approved

Respirator

Required when
handling the powder
form outside of a
certified chemical
fume hood or
biological safety
cabinet.[3]

Prevents inhalation of
the powdered
compound, which can
cause respiratory

irritation.[1]

Foot Protection

Closed-toe Shoes

Made of a non-porous

material.

Protects feet from
spills and falling
objects.[4]

Operational Plans: Handling and Disposal
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Strict adherence to the following step-by-step protocols for the handling and disposal of SC144
is mandatory.

Experimental Workflow for Handling SC144

The following workflow should be followed when preparing and using SC144 in a laboratory
setting.
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Caption: Experimental workflow for handling SC144.
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Step-by-Step Handling Protocol

Preparation: Before handling, ensure you are in a well-ventilated area, preferably within a
certified chemical fume hood.[5] Don all required PPE as outlined in the table above.

Weighing: When weighing the powdered form of SC144, use a containment system such as
a ventilated balance enclosure to minimize dust inhalation.

Solubilization: Prepare stock solutions by slowly adding the solvent (e.g., DMSO) to the
SC144 powder to avoid splashing.

Use in Experiments: When adding SC144 to your experimental system (e.g., cell culture), do
so carefully to prevent aerosols and splashes.

Post-Experiment: After use, decontaminate all surfaces and equipment that came into
contact with SC144 using an appropriate disinfectant or cleaning agent.

Disposal Plan

Proper disposal of SC144 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation: All materials contaminated with SC144, including pipette tips, gloves,
and empty vials, must be collected in a dedicated, sealed, and clearly labeled hazardous
waste container.

Liquid Waste: Unused or waste solutions of SC144 should be collected in a separate, sealed
container for chemical waste. Do not dispose of SC144 down the drain.[6]

Disposal: All SC144 waste must be disposed of through your institution's hazardous waste
management program. Follow all local, state, and federal regulations for chemical waste
disposal.[6]

SC144 Signaling Pathway

SC144 is an inhibitor of gp130, a key component of the IL-6 signaling pathway. By inhibiting

gp130, SC144 blocks the subsequent phosphorylation of STATS3, its nuclear translocation, and

the expression of downstream target genes involved in cell survival and proliferation.[7]
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Caption: SC144 inhibits the gp130/STAT3 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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